7(R)-Maresin 1
7(R)-Maresin 1
Docosahexaenoic acid (DHA; Item No. 90310) is an ω-3 fatty acid that is abundant in the brain and the retina and is known to be important in early development. Maresin 1 (7(R)-MaR1) is a 7,14-dihydroxy DHA formed from 14(S)-hydroperoxy DHA supplied exogenously to resident peritoneal mouse macrophages activated with zymosan A. It potently reduces infiltration of neutrophils into the mouse peritoneum in zymosan A-induced peritonitis when given intravenously (0.2 ng) and significantly increases phagocytosis of FITC-labeled zymosan A by isolated mouse macrophages (0.1-100 nM). Analytical and biological comparisons of synthetic 7(R)-MaR1 with endogenously derived 7(R)-MaR1 have confirmed its identity as matching the natural product.
Brand Name:
Vulcanchem
CAS No.:
1268720-28-0
VCID:
VC0058878
InChI:
InChI=1S/C22H32O4/c1-2-3-4-5-6-10-15-20(23)16-11-7-8-12-17-21(24)18-13-9-14-19-22(25)26/h3-4,6-13,16-17,20-21,23-24H,2,5,14-15,18-19H2,1H3,(H,25,26)/b4-3-,8-7+,10-6-,13-9-,16-11-,17-12+/t20-,21-/m0/s1
SMILES:
CCC=CCC=CCC(C=CC=CC=CC(CC=CCCC(=O)O)O)O
Molecular Formula:
C22H32O4
Molecular Weight:
360.494
7(R)-Maresin 1
CAS No.: 1268720-28-0
Main Products
VCID: VC0058878
Molecular Formula: C22H32O4
Molecular Weight: 360.494
| CAS No. | 1268720-28-0 |
|---|---|
| Product Name | 7(R)-Maresin 1 |
| Molecular Formula | C22H32O4 |
| Molecular Weight | 360.494 |
| IUPAC Name | (4Z,7R,8E,10E,12Z,14S,16Z,19Z)-7,14-dihydroxydocosa-4,8,10,12,16,19-hexaenoic acid |
| Standard InChI | InChI=1S/C22H32O4/c1-2-3-4-5-6-10-15-20(23)16-11-7-8-12-17-21(24)18-13-9-14-19-22(25)26/h3-4,6-13,16-17,20-21,23-24H,2,5,14-15,18-19H2,1H3,(H,25,26)/b4-3-,8-7+,10-6-,13-9-,16-11-,17-12+/t20-,21-/m0/s1 |
| Standard InChIKey | HLHYXXBCQOUTGK-FHCQLJOMSA-N |
| SMILES | CCC=CCC=CCC(C=CC=CC=CC(CC=CCCC(=O)O)O)O |
| Appearance | Assay:≥95%A solution in ethanol |
| Description | Docosahexaenoic acid (DHA; Item No. 90310) is an ω-3 fatty acid that is abundant in the brain and the retina and is known to be important in early development. Maresin 1 (7(R)-MaR1) is a 7,14-dihydroxy DHA formed from 14(S)-hydroperoxy DHA supplied exogenously to resident peritoneal mouse macrophages activated with zymosan A. It potently reduces infiltration of neutrophils into the mouse peritoneum in zymosan A-induced peritonitis when given intravenously (0.2 ng) and significantly increases phagocytosis of FITC-labeled zymosan A by isolated mouse macrophages (0.1-100 nM). Analytical and biological comparisons of synthetic 7(R)-MaR1 with endogenously derived 7(R)-MaR1 have confirmed its identity as matching the natural product. |
| Synonyms | 7(R)-MaR1;7(R)-Maresin 1 |
| PubChem Compound | 60201795 |
| Last Modified | Nov 11 2021 |
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